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Compound of Interest

Compound Name:

(3E)-4-((1R,2S,3S,4R,4aS,8aS)-

Decahydro-2,3,4-trihydroxy-

2,5,5,8a-tetramethyl-1-

naphthalenyl)-3-buten-2-one

Cat. No.: B600715 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of (+)-Sterebin A, a labdane-type diterpenoid found in the leaves of Stevia

rebaudiana.[1] This document summarizes key quantitative data, outlines experimental

protocols for its isolation, and visualizes its known biological signaling pathways.

Chemical Identity and Structure
(+)-Sterebin A is distinguished by its complex molecular structure, featuring a

decahydronaphthalene ring system with multiple hydroxyl groups and a butenone side chain.[1]

Its absolute configuration has been determined as (1R, 2S, 3S, 4R, 4aS, 8aS). The structural

elucidation of (+)-Sterebin A has been confirmed through various spectroscopic methods,

including 1H-NMR, Correlation Spectroscopy (COSY), and Heteronuclear Multiple Bond

Correlation (HMBC).[1]

Table 1: Chemical Identifiers for (+)-Sterebin A
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Identifier Value

IUPAC Name

(E)-4-[(1R,2S,3S,4R,8aS)-2,3,4-trihydroxy-

2,5,5,8a-tetramethyl-3,4,4a,6,7,8-hexahydro-1H-

naphthalen-1-yl]but-3-en-2-one[1]

CAS Number 107647-14-3[1][2]

Molecular Formula C₁₈H₃₀O₄[1]

InChI

InChI=1S/C18H30O4/c1-11(19)7-8-12-17(4)10-

6-9-16(2,3)14(17)13(20)15(21)18(12,5)22/h7-

8,12-15,20-22H,6,9-10H2,1-5H3/b8-

7+/t12-,13-,14?,15+,17-,18+/m1/s1[1]

SMILES
CC(=O)/C=C/[C@@H]1[C@]2(CCCC([C@@H]

2--INVALID-LINK--O)O">C@HO)(C)C)C

Physicochemical Properties
The physicochemical properties of (+)-Sterebin A are crucial for its handling, formulation, and

biological activity. It typically presents as a powder under standard conditions.[1]

Table 2: Physicochemical Data for (+)-Sterebin A
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Property Value Source

Molecular Weight 310.43 g/mol [1]

Exact Mass 310.21440943 Da [1]

Melting Point 157 - 158 °C

Appearance Powder [1]

Solubility

Soluble in chloroform,

dichloromethane, ethyl

acetate, dimethyl sulfoxide

(DMSO), acetone, methanol,

and ethanol.

XLogP3-AA 2.1 [2]

Hydrogen Bond Donor Count 3 [2]

Hydrogen Bond Acceptor

Count
4

Rotatable Bond Count 2

Optical Rotation: As a chiral molecule, (+)-Sterebin A is optically active. The specific rotation

([α]) is a characteristic property determined by passing monochromatic, plane-polarized light

through a sample.[3] The value is typically reported with the temperature and wavelength of

light used (e.g., [α]²⁰ᵌ).[4] A positive sign (+) indicates dextrorotatory rotation (clockwise), while

a negative sign (-) indicates levorotatory rotation (counter-clockwise).[3][5] While the "(+)"

designation in its name signifies it is dextrorotatory, the specific rotation value from

experimental determination is not available in the consulted literature.

Experimental Protocols
3.1. Isolation of (+)-Sterebin A from Stevia rebaudiana

The following protocol describes a general method for the extraction and isolation of (+)-

Sterebin A from the leaves of Stevia rebaudiana.
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Workflow for the Isolation of (+)-Sterebin A

1. Sample Preparation
Dried and powdered Stevia rebaudiana leaves

2. Methanolic Extraction
Reflux with hot methanol

3. Filtration
Separate extract from plant residue

4. Concentration
Evaporate methanol under vacuum

5. Chromatographic Fractionation
Silica gel column chromatography

6. Purification
Further purification of fractions (e.g., HPLC)

7. Isolated (+)-Sterebin A

Click to download full resolution via product page

Figure 1: General workflow for the isolation of (+)-Sterebin A.

Methodology:

Sample Preparation: Freshly collected leaves of Stevia rebaudiana are air-dried in the shade

and then finely powdered.[6][7][8]
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Extraction: The powdered leaf material is subjected to extraction with hot methanol, often

using a reflux apparatus. This process is typically repeated multiple times to ensure

maximum yield.[7]

Filtration and Concentration: The methanolic extract is filtered to remove solid plant material.

The filtrate is then concentrated under reduced pressure using a rotary evaporator to yield a

crude residue.[8]

Chromatographic Separation: The crude extract is then subjected to column

chromatography, typically using silica gel as the stationary phase. Elution is performed with a

gradient of solvents, such as a mixture of chloroform and methanol, to separate the different

components.[7]

Purification: Fractions containing (+)-Sterebin A are collected and may be further purified

using techniques like High-Performance Liquid Chromatography (HPLC) to obtain the pure

compound.

Biological Activities and Signaling Pathways
(+)-Sterebin A has demonstrated notable biological activities, particularly anti-inflammatory and

metabolic effects.

4.1. Anti-inflammatory Activity

(+)-Sterebin A exhibits anti-inflammatory properties by modulating key signaling pathways

involved in the inflammatory response. It has been shown to inhibit the production of pro-

inflammatory cytokines.[9] This is achieved, in part, through the inhibition of the Nuclear Factor-

kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling pathways.[9]
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Anti-inflammatory Signaling Pathway of (+)-Sterebin A
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Figure 2: Inhibition of NF-κB and MAPK pathways by (+)-Sterebin A.

4.2. Metabolic Effects: Stimulation of Insulin Secretion

Studies on related compounds from Stevia rebaudiana, such as stevioside, suggest a direct

action on pancreatic β-cells to stimulate insulin secretion.[10] This effect is glucose-dependent,

meaning it is more pronounced at higher glucose concentrations, which is a desirable
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characteristic for an anti-hyperglycemic agent.[10] The proposed mechanism involves a direct

effect on the β-cells, independent of the cAMP and K⁺ATP channel pathways for some steviol

glycosides, while for others like rebaudioside A, it involves inhibition of ATP-sensitive K⁺

channels.[10][11]
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Proposed Mechanism for Stimulated Insulin Secretion
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Figure 3: Glucose-dependent stimulation of insulin secretion.
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Conclusion
(+)-Sterebin A is a bioactive natural product with well-defined physicochemical properties. Its

potential anti-inflammatory and anti-hyperglycemic effects make it a compound of interest for

further research and development in the pharmaceutical and nutraceutical industries. The

methodologies for its isolation are established, and the understanding of its mechanisms of

action is growing, providing a solid foundation for future studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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